2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 2-chloro-N-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-yl)benzamide
• InChI: InChI=1S/C16H12ClN3OS/c17-11-6-2-1-4-9(11)15(21)20-14-13-10-5-3-7-12(10)22-16(13)19-8-18-14/h1-2,4,6,8H,3,5,7H2,(H,18,19,20,21)
• InChI Key: YUULOPWNWVIIJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC=NC(=C23)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C16H12ClN3OS
• Molecular Weight: 329.8 g/mol

Description

2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide involves the inhibition of various cellular pathways that are involved in cancer cell growth and proliferation. This compound targets the DNA replication machinery and inhibits the activity of enzymes that are involved in the synthesis of DNA, thereby preventing the growth and division of cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide exhibits various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, this compound has been shown to inhibit the activity of various enzymes that are involved in the synthesis of DNA and RNA, thereby preventing cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The use of 2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide in lab experiments offers several advantages. This compound exhibits high potency and selectivity towards cancer cells, making it an ideal candidate for further investigation. However, the limitations of this compound include its poor solubility and stability, which can affect its efficacy in lab experiments.

Future Directions

There are several future directions for the study of 2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide. One potential direction is the development of novel drug delivery systems that can enhance the solubility and stability of this compound. Additionally, further investigation is needed to understand the mechanism of action of this compound in the treatment of neurological disorders. Finally, the development of more potent and selective analogs of this compound can lead to the discovery of new therapeutic agents for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide involves the reaction of 2-chloro-4-aminobenzamide with 6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-4-carboxylic acid in the presence of a suitable coupling agent. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

2-chloro-N-(6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)benzamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has shown promising results in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.